Cas no 1806754-25-5 (2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806754-25-5
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• CID: 4840887
• Update Time: 2025-06-12

2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H10F3N3O2/c1-17-8-4-9(18-10(11,12)13)6(2-3-14)16-7(8)5-15/h4H,2,5,15H2,1H3
• InChI Key： QVEYMGCNWZNHMD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(CN)=NC=1CC#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2

Additional information on 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile: A Novel Compound with Potential in Medicinal Chemistry

2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806754-25-5) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile is characterized by a pyridine ring substituted with an aminomethyl group at the 2-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy group in 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile is particularly noteworthy as it can significantly influence the compound's binding affinity to target proteins and its overall biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyridine derivatives exhibit enhanced potency against various cancer cell lines compared to their non-fluorinated counterparts.

The aminomethyl group in 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile provides additional opportunities for chemical modification and functionalization. This group can be readily conjugated with other bioactive molecules or targeting ligands, thereby expanding the potential applications of the compound. For example, researchers have explored the use of aminomethyl-containing compounds as prodrugs, which can be activated by specific enzymes in target tissues, thereby improving drug delivery and reducing off-target effects.

The methoxy group at the 3-position of the pyridine ring is another key feature of 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which are crucial factors for effective drug absorption and distribution. A study published in the Bioorganic & Medicinal Chemistry Letters reported that methoxylated pyridine derivatives exhibit improved blood-brain barrier penetration, making them potential candidates for central nervous system (CNS) disorders.

In addition to its structural features, 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile has been evaluated for its biological activities using various in vitro and in vivo models. Preliminary results indicate that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has shown promising anti-cancer activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism of action of 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile is currently under investigation. However, preliminary data suggest that it may act through multiple pathways, including modulation of signaling cascades involved in cell proliferation and apoptosis. For instance, it has been observed to inhibit the activation of NF-κB, a transcription factor that plays a central role in inflammation and cancer progression.

To further validate its therapeutic potential, clinical trials are being planned to evaluate the safety and efficacy of 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile. Preclinical studies have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings provide a strong foundation for advancing this compound into clinical development.

In conclusion, 2-(Aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806754-25-5) represents a promising lead compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.